Cas no 651026-14-1 (Octadecanamide,N-[(1S,2R,3E,7E)-2-hydroxy-1-(hydroxymethyl)-3,7-pentadecadienyl]-)

• Product Name: Octadecanamide,N-[(1S,2R,3E,7E)-2-hydroxy-1-(hydroxymethyl)-3,7-pentadecadienyl]-
• CAS No: 651026-14-1
• MF: C₃₄H₆₅NO₃
• MW: 535.884811162949
• CID: 407756
• Update Time: 2024-01-29

Octadecanamide,N-[(1S,2R,3E,7E)-2-hydroxy-1-(hydroxymethyl)-3,7-pentadecadienyl]- Chemical and Physical Properties

Names and Identifiers

• Octadecanamide,N-[(1S,2R,3E,7E)-2-hydroxy-1-(hydroxymethyl)-3,7-pentadecadienyl]-
• Octadecanamide, N-[(1S,2R,3E,7E)-2-hydroxy-1-(hydroxymethyl)-3,7-pentadecadien-1-yl]-

• Inchi： 1S/C34H65NO3/c1-3-5-7-9-11-13-15-16-17-18-20-22-24-26-28-30-34(38)35-32(31-36)33(37)29-27-25-23-21-19-14-12-10-8-6-4-2/h19,21,27,29,32-33,36-37H,3-18,20,22-26,28,30-31H2,1-2H3,(H,35,38)/b21-19+,29-27+/t32-,33+/m0/s1
• InChI Key： PEANPSOQQIQOEB-ILAZMTIGSA-N
• SMILES： C(N[C@@H](CO)[C@H](O)/C=C/CC/C=C/CCCCCCC)(=O)CCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 535.49675

Experimental Properties

• Density: 0.926±0.06 g/cm3(Predicted)
• Melting Point: 88-90 °C(Solv: chloroform (67-66-3); methanol (67-56-1))
• Boiling Point: 675.2±55.0 °C(Predicted)
• PSA: 69.56
• pka: 13.50±0.20(Predicted)